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Compound of Interest

Compound Name: 5-Ethynylindoline hydrochloride

CAS No.: 2097953-06-3

Cat. No.: B1489972

Get Quote

Executive Summary
5-Ethynylindoline is a critical heterocyclic building block, frequently employed as a "click-

chemistry" compatible scaffold in drug discovery and as a precursor for DNA/RNA labeling

reagents. Its structural integrity is defined by the saturation of the C2-C3 bond in the nitrogen-

containing ring and the presence of the terminal alkyne at the C5 position.

In mass spectrometry (MS) workflows, distinguishing 5-Ethynylindoline from its oxidized

counterpart (5-Ethynylindole) and its halogenated precursor (5-Bromoindoline) is paramount for

quality control. This guide provides a definitive comparison of fragmentation patterns,

establishing the aromatization transition (

) as the primary diagnostic fingerprint for 5-Ethynylindoline.

Structural & Theoretical Basis
Before analyzing fragmentation, we must define the physicochemical properties governing

ionization behavior.
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Analyte
Structure
Description

Formula
Monoisotop
ic Mass
(Da)

[M+H]+
(m/z)

Key Feature

5-

Ethynylindolin

e

Saturated

C2-C3 bond;

5-alkyne

143.0735 144.08

Prone to

aromatization

(-2H)

5-

Ethynylindole

Aromatic

pyrrole ring;

5-alkyne

141.0578 142.07

High stability;

Ring opening

fragmentation

5-

Bromoindolin

e

Saturated

C2-C3 bond;

5-Halogen

196.9840
197.99 /

199.99

Distinct 1:1

isotopic

pattern

Experimental Methodology
To replicate the data presented below, the following standardized ESI-MS/MS protocol is

recommended. This protocol ensures "soft" ionization to preserve the saturated indoline core

before collision-induced dissociation (CID).

LC-MS/MS Parameters[1][2][3]
Ionization Source: Electrospray Ionization (ESI), Positive Mode.[1]

Spray Voltage: 3.5 kV (Keep <4.0 kV to minimize in-source oxidation).

Capillary Temperature: 275°C.

Mobile Phase: 0.1% Formic Acid in Water (A) / Acetonitrile (B).

Direct Infusion Flow: 10 µL/min.

Collision Energy (CE): Stepped ramp (15, 30, 45 eV) to capture both labile hydrogen losses

and skeletal rearrangements.
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Critical Control: Always inject a solvent blank prior to analysis. Indolines are "sticky" and can

carry over, while in-source oxidation can mimic the presence of indole impurities.

Comparative Fragmentation Analysis
The following table contrasts the MS/MS behavior of 5-Ethynylindoline against its primary

alternatives.

Table 1: Diagnostic Ion Transitions
Feature

5-Ethynylindoline

(Target)
5-Ethynylindole

(Impurity)
5-Bromoindoline

(Precursor)

Precursor Ion m/z 144.1 m/z 142.1 m/z 198.0 / 200.0

Primary Fragment m/z 142.1 (-2H) m/z 115.1 (-HCN) m/z 119.1 (-Br)

Secondary Fragment
m/z 115.1 (-HCN from

142)
m/z 89.1 (-C₂H₂)

m/z 117.1 (-2H from

119)

Mechanism Aromatization Driven Ring Opening Driven Homolytic Cleavage

Collision Energy
Low (10-20 eV)

triggers -2H

High (>30 eV)

required for -HCN

Low (<15 eV) triggers

-Br

Detailed Analysis of 5-Ethynylindoline Fragmentation[2]
The Aromatization Step (m/z 144

142): Unlike indoles, indolines possess a saturated C2-C3 bond. Upon collisional activation,
the most thermodynamically favorable pathway is the loss of two hydrogen atoms to form the
fully aromatic indole cation. This is the diagnostic filter for the indoline core.

The Nitrile Loss (m/z 142
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115): Once the ion has aromatized to the 5-ethynylindole species (m/z 142), it follows the
standard indole fragmentation pathway: loss of hydrogen cyanide (HCN, 27 Da).

Terminal Alkyne Stability: The ethynyl group (-C

CH) is relatively stable. Direct loss of acetylene (26 Da) from the parent is rare compared to
the ring collapse.

Mechanistic Pathways (Visualization)
The following diagram illustrates the stepwise degradation of 5-Ethynylindoline. Note the

central role of the "Aromatized Intermediate," which serves as the bridge between the indoline

and indole fragmentation spectra.
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Pathway Logic
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m/z 144
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Fragment Ion
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 -HCN (27 Da)
 Ring Opening

Fragment Ion
m/z 89

(Loss of C2H2)

 -C2H2 (26 Da)

Blue: Saturated Core Yellow: Aromatic Transition Red: Skeletal Fragmentation

Click to download full resolution via product page

Caption: ESI-MS/MS fragmentation pathway of 5-Ethynylindoline showing the critical

aromatization step (m/z 144 to 142) prior to ring cleavage.

Application Context: Why This Matters
Purity Analysis in Click Chemistry
When using 5-Ethynylindoline for bio-orthogonal labeling (e.g., EdU analogs), the presence of

5-Ethynylindole is a common oxidation impurity.
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Problem: The indole analog lacks the specific reactivity or solubility profile of the indoline in

certain catalytic cycles.

Solution: Monitor the m/z 144 peak. If the spectrum shows only m/z 142, the sample has fully

oxidized. A pure sample must show the precursor at 144.

Metabolic Stability Studies
In drug development, the indoline scaffold is often a metabolic "soft spot" susceptible to

dehydrogenases.

Protocol: Incubate 5-Ethynylindoline with liver microsomes.

Readout: Track the shift from m/z 144 (Parent) to m/z 142 (Metabolite). The ratio of 144/142

over time provides the intrinsic clearance rate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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